N-phenethyl-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: 2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C19H19N3OS2/c1-14-6-5-9-16(12-14)18-21-19(25-22-18)24-13-17(23)20-11-10-15-7-3-2-4-8-15/h2-9,12H,10-11,13H2,1H3,(H,20,23)
• InChI Key: AJYKIHNHFYWKIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NSC(=N2)SCC(=O)NCCC3=CC=CC=C3
• Molecular Formula: C19H19N3OS2
• Molecular Weight: 369.5 g/mol

Description

N-phenethyl-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, also known as TTA-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. TTA-1 is a thioamide derivative that is commonly used as a tool compound to investigate the role of thioredoxin reductase (TrxR) in various biological processes.

Scientific Research Applications

Synthesis and Anticancer Activity

The synthesis of new derivatives containing the thiadiazole moiety and evaluating their anticancer activities have been a significant focus of research. For instance, novel 1,3,4-thiadiazole derivatives have been synthesized and tested against various cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer) cells. Some compounds demonstrated promising cytotoxic activities, indicating their potential as anticancer agents. Among these, specific compounds exhibited significant inhibitory activity, highlighting the potential of thiadiazole derivatives in cancer therapy (Çevik et al., 2020).

Molecular Modeling and Screening

Molecular modeling and anticancer screening have been utilized to evaluate the therapeutic potential of imidazothiadiazole analogs. These studies involve the synthesis of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds and their subsequent evaluation against various cancer cell lines. The research indicates that some derivatives possess potent cytotoxic effects, particularly against breast cancer cells, when compared to reference drugs like 5-fluorouracil (Abu-Melha, 2021).

Glutaminase Inhibition for Cancer Treatment

The compound bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) and its analogs have been investigated as inhibitors of kidney-type glutaminase (GLS), with some derivatives showing comparable potency to BPTES but with improved solubility. These compounds have demonstrated efficacy in attenuating the growth of human lymphoma cells, both in vitro and in mouse models, suggesting their utility in cancer treatment by targeting glutamine metabolism (Shukla et al., 2012).

Additional Applications and Syntheses

Further studies have explored the synthesis of derivatives for various biological activities, including antimicrobial properties and the synthesis of biologically important compounds with potential HIV replication inhibition capabilities. These studies emphasize the versatility and potential of N-phenethyl-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide derivatives in the realm of medicinal chemistry and drug development (Krishnaraj & Muthusubramanian, 2014).